Cas no 188244-31-7 (Ethanone,1-(5-amino-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoro-)

• Product Name: Ethanone,1-(5-amino-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoro-
• CAS No: 188244-31-7
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 115241
• PubChem ID: 21588872
• Update Time: 2025-04-18

Ethanone,1-(5-amino-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-amino-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoro-
• 1-(5-amino-1,3-dimethylpyrazol-4-yl)-2,2,2-trifluoroethanone
• Ethanone, 1-(5-amino-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoro- (9CI)
• 1-(5-Amino-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-one
• AKOS026728999
• 188244-31-7
• 1-(5-Amino-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethanone
• DTXSID60616161

• Inchi： 1S/C7H8F3N3O/c1-3-4(5(14)7(8,9)10)6(11)13(2)12-3/h11H2,1-2H3
• InChI Key： KYNMGUACTJMEAC-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=NN(C)C=1N)=O)(F)F

Computed Properties

• Exact Mass: 207.06204
• Monoisotopic Mass: 207.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.91